Cas no 270917-08-3 (Benzoxazole, 5-chloro-2-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl-)

• Product Name: Benzoxazole, 5-chloro-2-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl-
• CAS No: 270917-08-3
• MF: C₁₃H₁₆ClN₃O
• MW: 265.738641738892
• CID: 1429394
• PubChem ID: 9903419
• Update Time: 2025-04-20

Benzoxazole, 5-chloro-2-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5-chloro-2-(hexahydro-1H-1,4-diazepin-1-yl)-7-methyl-
• ME-3412
• CHEMBL2098031
• AKOS022472312
• OMS-210
• 5-Chloro-2-(1-homopiperazinyl)-7-methylbenzoxazole
• PD160952
• 5-CHLORO-2-(1,4-DIAZEPAN-1-YL)-7-METHYL-1,3-BENZOXAZOLE
• 5-Chloro-2-(1,4-diazacycloheptan-1-y1)-7-methylbenzoxazole
• OMS210
• QPKABSXJDCZNKQ-UHFFFAOYSA-N
• GSK1307955A
• 270917-08-3
• 5-Chloro-2-(1,4)diazepan-1-yl-7-methyl-benzooxazole
• TCMDC-142798
• SCHEMBL4158366
• UNII-OI605453C5
• RR--210
• OI605453C5

• Inchi： 1S/C13H16ClN3O/c1-9-7-10(14)8-11-12(9)18-13(16-11)17-5-2-3-15-4-6-17/h7-8,15H,2-6H2,1H3
• InChI Key： QPKABSXJDCZNKQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=C(C=1)N=C(N1CCNCCC1)O2

Computed Properties

• Exact Mass: 265.09838
• Monoisotopic Mass: 265.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• PSA: 41.3